Cas no 371136-36-6 (2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}acetic Acid)

• Product Name: 2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}acetic Acid
• CAS No: 371136-36-6
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• MDL: MFCD02730269
• CID: 2104475
• PubChem ID: 783900
• Update Time: 2025-06-08

2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetic acid
• 2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}acetic Acid

• MDL： MFCD02730269
• Inchi： 1S/C10H10N2O3S/c1-5-6(2)16-9-8(5)10(15)12(4-11-9)3-7(13)14/h4H,3H2,1-2H3,(H,13,14)
• InChI Key： NBUKSDVQXRNITA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(N(C=NC1=2)CC(=O)O)=O

Additional information on 2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}acetic Acid

Comprehensive Overview of 2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}acetic Acid (CAS No. 371136-36-6)

2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}acetic Acid (CAS No. 371136-36-6) is a specialized heterocyclic compound with significant potential in pharmaceutical and biochemical research. This thienopyrimidine derivative is characterized by its unique molecular structure, combining a pyrimidine ring fused with a thiophene moiety, which enhances its reactivity and applicability in drug discovery. Researchers are increasingly interested in this compound due to its role as a building block for small-molecule inhibitors and its potential in targeting enzyme modulation.

The compound’s CAS number 371136-36-6 is a critical identifier for regulatory and sourcing purposes, ensuring precise tracking in global chemical databases. Its systematic name, 2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}acetic Acid, reflects its structural complexity, featuring a carboxylic acid functional group attached to the thienopyrimidine core. This design makes it a versatile intermediate for synthesizing derivatives with enhanced bioavailability and target selectivity, aligning with current trends in precision medicine.

In recent years, the demand for thienopyrimidine-based compounds has surged, driven by their applications in kinase inhibition and cancer therapeutics. For instance, analogs of 2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}acetic Acid have been explored for their ability to modulate cell signaling pathways, a hot topic in oncology research. Users frequently search for terms like "thienopyrimidine synthesis" or "kinase inhibitor scaffolds," highlighting the compound’s relevance in cutting-edge science.

From a synthetic chemistry perspective, the compound’s acetic acid side chain offers opportunities for further functionalization, such as amide coupling or esterification, to optimize pharmacokinetic properties. This adaptability is crucial for developing next-generation therapeutics, particularly in addressing drug resistance challenges. Laboratories often prioritize high-purity batches of CAS No. 371136-36-6 to ensure reproducibility in assays, a concern echoed in queries like "HPLC purification of thienopyrimidines."

Beyond pharmaceuticals, 2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}acetic Acid is gaining traction in material science, where its conjugated system contributes to organic electronic materials. Researchers investigating "organic semiconductors" or "photovoltaic applications" may find this compound valuable for its electron-rich architecture. Its stability under various conditions also makes it a candidate for catalysis and ligand design.

Quality control and analytical characterization of CAS No. 371136-36-6 are paramount, with techniques like NMR, mass spectrometry, and X-ray crystallography being standard. Suppliers emphasizing "certified reference standards" or "structure-activity relationship (SAR) studies" cater to the needs of academic and industrial users. The compound’s patent landscape is another area of interest, as innovators seek to protect novel applications in biotech and nanotechnology.

In summary, 2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}acetic Acid (CAS No. 371136-36-6) exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted utility, coupled with growing scientific inquiry into heterocyclic scaffolds, positions it as a compound of enduring significance. As research evolves, so too will its applications, answering pressing questions in drug development and sustainable technology.